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‘ Compound of Interest

Compound Name: TWEAK-Fn14-IN-1

Cat. No.: B15583258

For Researchers, Scientists, and Drug Development Professionals

The TWEAK/Fn14 signaling pathway is a critical regulator of diverse cellular processes, including inflammation, proliferation, migration, and apoptosit
compelling target for therapeutic intervention. This guide provides an objective comparison of TWEAK-Fn14-IN-1, a small molecule inhibitor of this pe
data.

Overview of the TWEAK/Fn14 Signaling Pathway

The cytokine TWEAK (TNF-like weak inducer of apoptosis) binds to its receptor, Fnl14 (Fibroblast growth factor-inducible 14), initiating a signaling cas
associated factors (TRAFs) to the intracellular domain of Fn14, which in turn activates downstream signaling pathways, most notably the canonical al
These pathways regulate the expression of a wide array of genes involved in inflammation, cell survival, and tissue remodeling.[1]

digraph "TWEAK Fnl4 Signaling Pathway" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="TWEAK/Fnl4 Signaling Pathway", rankdir="TB", spl
node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F
edge [fontname="Arial", fontsize=10, color="#5F6368"];

TWEAK [label="TWEAK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Fnl4 [label="Fnl4 Receptor", fillcolor="#428
fillcolor="#FBBC0O5", fontcolor="#202124"]; NFkB [label="NF-kB Pathway\n(Canonical & Non-Canonical)", fillcolo
Pathway", fillcolor="#34A853", fontcolor="#FFFFFF"]; Gene Expression [label="Gene Expression\n(Inflammation,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

TWEAK -> Fnl4 [label="Binding & Trimerization"]; Fnl4 -> TRAFs [label="Recruitment"]; TRAFs -> NFkB; TRAFs ->
Gene Expression; }

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Structural Basis and Targeting of the Interaction between Fibroblast Growth Factor-inducible 14 and Tumor Necrosis Factor-like Weak Inducer o

» To cite this document: BenchChem. [A Comparative Guide to Fn14 Inhibitors: TWEAK-Fn14-IN-1 vs. Alternatives]. BenchChem, [2025]. [Online PD
[https://iwww.benchchem.com/product/b15583258#comparing-tweak-fn14-in-1-to-other-fn14-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote
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